Cas no 61224-88-2 (1H-2,1,3-Benzothiadiazin-4(3H)-one, 1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide)

• Product Name: 1H-2,1,3-Benzothiadiazin-4(3H)-one, 1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide
• CAS No: 61224-88-2
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• CID: 487678
• Update Time: 2025-07-08

1H-2,1,3-Benzothiadiazin-4(3H)-one, 1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2,1,3-Benzothiadiazin-4(3H)-one,1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide
• 1H-2,1,3-Benzothiadiazin-4(3H)-one, 1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide

• Inchi： 1S/C11H13ClN2O3S/c1-8(2)14-11(15)9-5-3-4-6-10(9)13(7-12)18(14,16)17/h3-6,8H,7H2,1-2H3
• InChI Key： FSPMLZIBSNULEZ-UHFFFAOYSA-N
• SMILES： N1(CCl)C2=CC=CC=C2C(=O)N(C(C)C)S1(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 1H-2,1,3-Benzothiadiazin-4(3H)-one, 1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide

1H-2,1,3-Benzothiadiazin-4(3H)-one, 1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide

The compound 61224-88-2, also known as 1H-2,1,3-benzothiadiazin-4(3H)-one, 1-(chloromethyl)-3-(1-methylethyl)-, 2,2-dioxide, is a complex organic molecule with a unique structure and diverse applications. This compound belongs to the class of benzothiadiazines, which are heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a chloromethyl group and a tertiary butyl group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in various fields. For instance, researchers have explored its role in drug design due to its ability to form stable complexes with metal ions. This property makes it a promising candidate for developing novel pharmaceutical agents targeting specific biological pathways. Additionally, the compound's stability under varying environmental conditions has made it a valuable component in advanced materials science applications.

The synthesis of 61224-88-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiadiazine ring system and subsequent functionalization to introduce the chloromethyl and tertiary butyl groups. These modifications not only enhance the compound's chemical stability but also expand its potential uses in industries such as agrochemicals and specialty chemicals.

In terms of physical properties, 61224-88-2 exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its thermal stability up to 300°C makes it suitable for high-temperature applications. Furthermore, spectroscopic analyses reveal that the compound has distinct UV absorption bands, which can be exploited for sensing applications in environmental monitoring.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have shown that the presence of sulfur atoms significantly influences the molecule's electron distribution, leading to enhanced reactivity towards nucleophilic substitutions. This understanding has paved the way for innovative synthetic strategies aimed at improving yield and purity during large-scale production.

Another notable aspect of 61224-88-2 is its role in catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in certain organic transformations, such as alkene epoxidation and C-C bond formation. Its ability to stabilize transition states through steric and electronic effects makes it a valuable tool in green chemistry initiatives aimed at reducing waste and improving process efficiency.

In conclusion, 61224-88-2 is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its importance in both academic and industrial settings is expected to grow further.